Methyl 1-ethyl-4-nitro-1H-benzimidazole-6-carboxylate

• Molecular Formula: C11H11N3O4
• Molecular Weight: 249.22 g/mol
• IUPAC Name: methyl 3-ethyl-7-nitrobenzimidazole-5-carboxylate
• InChI: InChI=1S/C11H11N3O4/c1-3-13-6-12-10-8(13)4-7(11(15)18-2)5-9(10)14(16)17/h4-6H,3H2,1-2H3
• InChI Key: FGOZWDICHQDFOZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NC2=C1C=C(C=C2[N+](=O)[O-])C(=O)OC

Description

Methyl 1-ethyl-4-nitro-1H-benzimidazole-6-carboxylate is a useful research compound. Its molecular formula is C11H11N3O4 and its molecular weight is 249.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 4-amino-3-(ethylamino)-5-nitrobenzoate (D205) (850 mg, 3.55 mmol, 1 equiv) was dissolved in formic acid (20 ml) and the resulting solution was stirred at 100° C. for 45 min then cooled to room temperature and diluted with AcOEt (200 ml). The organic phase was washed with a 2N aqueous NaOH solution, dried over MgSO4 and concentrated in vacuo to give methyl 1-ethyl-4-nitro-1H-benzimidazole-6-carboxylate (D206) (700 mg, 79%) as a tan solid which was used in the next step without further purification. [M+H]+=250.1, RT=2.41 min.